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Introduction

The LN-319 cell line, derived from a human anaplastic astrocytoma (Grade lll), serves as a
valuable in vitro model for studying glioblastoma, the most aggressive form of brain cancer.[1]
[2][3][4] These cells exhibit an epithelial-like morphology and are adherent, making them
suitable for a variety of cell-based assays.[4] A critical characteristic of the LN-319 cell line is
the presence of homozygous mutations in two key tumor suppressor genes: PTEN (p.Arg15lle)
and TP53 (p.Argl175His).[1] These mutations have significant implications for cell signaling,
proliferation, and response to therapeutic agents.

These application notes provide a comprehensive guide to the culture and experimental use of
the LN-319 cell line, with a focus on protocols relevant to its genetic background.
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Characteristic

Description

Reference

Cell Line Name

LN-319

[1]

Synonyms

LN 319, LN319

[1]

Organism

Homo sapiens (Human)

[1]

Tissue of Origin

Brain (left malignant glioma)

[2](3]

Anaplastic Astrocytoma (Grade

Disease m [2][3]
Morphology Epithelial-like [4]
Growth Properties Adherent [4]

Doubling Time

Approximately 45-51 hours

[1]

Key Mutations

Homozygous p.Argl5lle in
PTENHomozygous
p.Argl75His in TP53

[1]

Chemosensitivity Profile (Representative Data)

Specific IC50 values for the LN-319 cell line are not consistently reported in the literature. The

following table provides a range of IC50 values for common chemotherapeutic agents against

various glioblastoma cell lines to serve as a general reference.

Glioblastoma IC50 Range

Compound . Exposure Time Reference
Cell Line(s) (uM)
. u87, U251,
Temozolomide 100 - 500+ 72 hours [5]
T98G
Cisplatin Various 5-50 48-72 hours [6][7]
Doxorubicin Various 0.1-5 48-72 hours [8]

Signaling Pathways
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The mutations in PTEN and TP53 in the LN-319 cell line are known to dysregulate critical
signaling pathways involved in cell growth, proliferation, and apoptosis.

PI3K/Akt Sighaling Pathway

The PTEN gene encodes a phosphatase that is a critical negative regulator of the PI3K/Akt
signaling pathway. The mutation in LN-319 cells is expected to lead to constitutive activation of
this pathway, promoting cell survival and proliferation.

PI3K/Akt Signaling in LN-319 Cells
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Caption: Dysregulated PI3K/Akt pathway in LN-319 cells due to PTEN mutation.

p53 Signaling Pathway

The TP53 gene product, p53, is a crucial tumor suppressor that regulates the cell cycle and
apoptosis in response to cellular stress. The p.Arg175His mutation in LN-319 cells is a
common "gain-of-function” mutation that not only abrogates its tumor-suppressive functions but

can also promote oncogenic activities.
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LN-319 Cell Culture Workflow

Thaw Cryopreserved
LN-319 Cells

i

Culture in T-75 flask with
DMEM + 10% FBS

i A
Incubate at 37°C,
5% CO2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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